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Core Directive: The "Solubility Paradox"
Critical Warning: Most standard tissue clearing protocols (CUBIC, CLARITY, standard iDISCO)

will fail with Evans Blue (EB).[1]

The Mechanism: EB binds tightly to serum albumin in vivo. To visualize it, you are actually

visualizing the EB-Albumin complex.[1][2]

The Failure Mode:

Aqueous Methods (CUBIC/CLARITY): These hyper-hydrate and delipidate tissue using

detergents (Triton X-100, SDS) and aminoalcohols.[1][2] This environment often

solubilizes the albumin-dye complex, washing it out of the vessel walls. Do not use

CUBIC.

Standard Dehydration (Ethanol/Methanol): EB is slightly soluble in ethanol and methanol.

[1][2] Prolonged dehydration in these alcohols will leach the dye, resulting in a false-
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negative signal.[2]

The Solution: You must use a Solvent-Based clearing method with a pH-adjusted dehydration

series that minimizes albumin extraction.[1] The recommended protocol is 2Eci (Second

Generation Ethyl Cinnamate) or PEGASOS.[1]

Recommended Protocol: Modified 2Eci (Ethyl
Cinnamate)
This workflow prioritizes the retention of the EB-Albumin complex while achieving high

transparency.[1]

Phase 1: Preparation & Perfusion[1][2]
Dye Injection: 2% Evans Blue in saline (IV).[1][2] Allow circulation (30 min - 2 hrs depending

on model).[1]

Perfusion: Transcardial perfusion with PBS (pH 7.4) to clear intravascular blood, followed

immediately by 4% PFA.

Critical:DO NOT flush with ethanol or sucrose.[1]

Critical: Do not over-perfuse the saline; you want to remove blood cells but not wash away

the extravasated dye from the vessel basement membranes.

Phase 2: Dehydration (The Danger Zone)
Standard ethanol dehydration is risky.[1] Use 1-Propanol adjusted to pH 9.0.[1][2][3] Alkaline

pH helps preserve fluorescence and protein retention.
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Step Reagent Time (Brain/Lung) Notes

1
1-Propanol (pH 9)

30%
4-8 hrs

Dilute in distilled

water.[1][2][4] Adjust

pH with Triethylamine.

2
1-Propanol (pH 9)

50%
4-8 hrs

3
1-Propanol (pH 9)

70%
4-8 hrs

4
1-Propanol (pH 9)

100%
12 hrs

Repeat twice to

ensure total water

removal.[1][2][4]

Phase 3: Refractive Index Matching (Clearing)
Reagent: Ethyl Cinnamate (ECi).[1][2]

Procedure: Transfer tissue directly from 100% 1-Propanol to Ethyl Cinnamate.[1][2]

Incubation: Incubate at Room Temperature (RT) on a rotator.

Time: Small organs (mouse brain/lung) clear in 2-4 hours.[1][2]

Visualization Logic & Workflow
The following diagram illustrates the critical decision points where experiments typically fail.
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Click to download full resolution via product page

Figure 1: Decision logic for Evans Blue clearing. Note the divergence at "Select Clearing Agent"

where aqueous methods frequently result in signal loss.

Troubleshooting Guide
Issue 1: "My tissue is clear, but the Evans Blue signal is
gone."

Likely Cause: Leaching during dehydration or clearing.[1][2]

Diagnosis: Did you use Ethanol or store the sample in alcohol for >24 hours?

The Fix:

Switch to Tert-Butanol or 1-Propanol (pH 9) for dehydration.[1][2]

Reduce dehydration steps to the minimum time required for the tissue size.[2]

Avoid CUBIC reagents entirely; the Triton X-100 extracts the dye.[2]

Issue 2: "The background is too high; I can't see the
leakage."

Likely Cause: Autofluorescence or Heme residue.[1][2]

Diagnosis: Is the background green (500-550nm) or red (600nm+)?

Green Background: Tissue autofluorescence.[2][3] EB fluoresces in the Far-Red (680nm).

[1] Ensure you are using the correct filter set (Cy5-like filters).

Red Background: Incomplete perfusion.[2] Residual blood contains EB-bound albumin.[1]

[2]

The Fix:
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Spectral Imaging: If available, use spectral unmixing to separate EB (Peak ~680nm) from

tissue autofluorescence (broad spectrum).[1][2]

Perfusion: Increase the volume of the initial PBS flush slightly, but do not exceed

100mmHg pressure to avoid artificial vessel rupture.

Issue 3: "The signal is blurry or diffuse."
Likely Cause: Re-hydration or Lipid Haze.[1][2]

The Fix:

Ensure the tissue is completely dehydrated before adding Ethyl Cinnamate.[2] Any

residual water creates a milky haze.[2]

If the signal looks "puffy" (diffuse around vessels), this may be genuine leakage (the

biological goal) rather than an artifact.[1] Verify with a control animal (no injury/treatment).

Frequently Asked Questions (FAQ)
Q: Can I use iDISCO if I already have the reagents? A: Proceed with extreme caution.

Standard iDISCO uses Methanol.[2] Methanol is harsh and can strip the albumin-dye complex.

If you must use iDISCO, skip the "Permeabilization" steps (DMSO/Glycine) and move straight

to a shortened dehydration and DCM delipidation. However, ECi is superior for EB retention.[1]

[2][4]

Q: What are the exact excitation/emission settings for Evans Blue? A:

Excitation: Peak at 620 nm (Use a 594nm or 633nm laser).[1][2]

Emission: Peak at 680 nm (Use a 650nm Long Pass or 670-720nm Band Pass filter).[1][2]

Note: EB has a wide emission tail; avoid the 488nm channel as EB can act as a quencher or

show faint anomalous fluorescence there.

Q: Can I double-label with antibodies (Immunohistochemistry)? A: Yes, but perform the staining

after fixation and before dehydration.
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Workflow: Fixation -> IHC (in PBS/Triton) -> Post-Fix (4% PFA) -> Dehydration (pH 9) ->

Clearing.[1][2]

Warning: Long IHC incubations (3-7 days) in aqueous buffer may cause some passive

diffusion of the EB.[1] Image immediately after clearing.
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Citation: "PEGASOS tissue clearing method... capable of turning both soft and hard

tissues highly transparent with excellent fluorescence preservation."[2][7]

Link:[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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